Cas no 2097923-48-1 (6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide)

• Product name: 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide
• CAS No: 2097923-48-1
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 5955468
• PubChem ID: 126852835

6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide
• F6525-5287
• 6-methoxy-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]-1H-indole-2-carboxamide
• 6-methoxy-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-indole-2-carboxamide
• 2097923-48-1
• AKOS032466204

• Inchi： 1S/C20H19N5O2/c1-27-17-5-4-14-9-19(24-18(14)10-17)20(26)22-7-8-25-13-16(12-23-25)15-3-2-6-21-11-15/h2-6,9-13,24H,7-8H2,1H3,(H,22,26)
• InChI Key： RKIXWCUMZOXAFR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(NCCN3C=C(C4C=NC=CC=4)C=N3)=O)NC=2C=1

Computed Properties

• Exact Mass: 361.15387487g/mol
• Monoisotopic Mass: 361.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Additional information on 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide

Introduction to 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide (CAS No. 2097923-48-1)

6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide, with the CAS number 2097923-48-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a methoxy group, a pyrazole ring, and a pyridine moiety. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide involves a series of well-defined chemical reactions. The indole scaffold is a fundamental building block in many bioactive molecules, and its modification with various functional groups can significantly influence the compound's biological activity. The methoxy group at the 6-position of the indole ring enhances the lipophilicity and metabolic stability of the molecule, while the pyrazole and pyridine moieties provide additional binding sites for interactions with biological targets.

Recent studies have highlighted the potential of 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential for achieving sustained therapeutic effects. Furthermore, toxicological evaluations have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further investigate the safety and efficacy of 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide. Early-phase trials have demonstrated promising results, with patients showing improvements in cognitive function and reduced inflammation markers. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 6-methoxy-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-indole-2-carboxamide (CAS No. 2097923-48-1) represents a promising candidate for the treatment of various neurological and inflammatory disorders. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more clinical data become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these complex diseases.